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AL AIN, UAE - Silal, a leader in agricultural technology and a key driver of the UAE's food
security strategy, actively seeks collaborations with researchers, scientists, and drug
development professionals. While Silal does not currently offer a traditional open-call grant
program, it fosters innovation through strategic partnerships and project-based funding. This
document provides detailed application notes and protocols for entities interested in proposing
collaborative research projects that align with Silal's core research and development priorities.

Silal's Research & Development Landscape

Silal's research efforts are primarily centralized at the Innovation Oasis, a state-of-the-art R&D
hub in Al Ain.[1][2][3] This 300,000-square-meter facility serves as an ecosystem for
collaboration between researchers, industry leaders, startups, and academic institutions.[2][3]
The overarching goal is to develop and implement commercially viable and technologically
robust solutions for domestic food production, addressing the key challenges of high
temperatures, water scarcity, and soil quality.

Silal's research is strategically aligned with the UAE's National Food Security Strategy 2051.[1]
[2] Key areas of focus include:

o Climate-Resilient Farming Systems: Developing crops and techniques that can withstand
extreme heat, drought, and salinity.
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e Genomics and Gene Editing: Utilizing advanced techniques to enhance crop resilience,
productivity, and sustainability.

o Water-Food-Energy Nexus: Integrating solutions like solar thermal desalination for
sustainable irrigation and greenhouse cooling.[1][4]

» Precision Agriculture: Employing 10T, Al, machine learning, and robotics to optimize farm
management and post-harvest operations.[1][2]

o Development of Saltwater-Resistant Crops: A critical area of investigation to leverage the
UAE's abundant saline water resources.[1][2]

Application Notes for Collaborative Research
Proposals

Proposals for collaboration should be structured to clearly demonstrate alignment with Silal's
objectives and present a scientifically sound and commercially viable project plan. The
following sections are mandatory for all submissions.

Project Summary and Strategic Alignment (Maximum
500 words)

o Problem Statement: Clearly define the agricultural challenge in the UAE that the proposed
research aims to address.

o Proposed Solution: Briefly describe the innovative approach and expected outcomes.

» Alignment with Silal's Priorities: Explicitly state how the project aligns with one or more of
Silal's key research areas.

Research Plan and Methodology (Maximum 2000 words)

o Specific Aims: List the specific, measurable, achievable, relevant, and time-bound (SMART)
goals of the project.

o Experimental Design: Provide a detailed description of the experimental setup, including
controls, variables, and sample sizes.
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» Key Performance Indicators (KPIs): Define the metrics that will be used to evaluate the

success of the project.

Data Presentation and Analysis Plan

All quantitative data in the proposal must be summarized in clearly structured tables. The plan

for data analysis should be detailed, including statistical methods to be employed.

Table 1: Example Project Milestones and KPIs

Key
Milestone Milestone Performance Timeline
— . Target Value
Number Description Indicators (Quarters)
(KPIs)
- Number of
o candidate genes
Identification of
identified- > 5> 2-fold
1 Salt-Tolerant _ _ Q1-Q2
) Expression level increase
Genes in Tomato
of genes under
salt stress
- Editing
CRISPR-Cas9 efficiency-
2 Mediated Gene Number of >70%> 10 Q3-Q4
Editing successfully
edited plant lines
- Germination
Greenhouse )
) ] rate under saline
3 Trials of Edited - ) > 90%> 1.5 kg Q5-Q6
conditions- Fruit
Tomato Lines )
yield per plant
- Water use > 20%
Field Trials and efficiency- improvementCo
4 : . Q7-Q8
Data Collection Nutritional mparable to
analysis of fruit control
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Budget and Justification

Provide a detailed budget breakdown, including personnel, equipment, consumables, and
overhead costs. Justify each expense in the context of the research plan.

Team and Institutional Capabilities

o Principal Investigator (PI) and Key Personnel: Provide CVs for all key personnel, highlighting
relevant experience.

« Institutional Resources: Describe the facilities and resources available at your institution that
will support the proposed research.

Experimental Protocols

The following are examples of detailed experimental protocols relevant to Silal's research
interests. Applicants should adapt these to their specific proposals.

Protocol 1: Screening for Salinity Tolerance in Crop
Varieties

o Plant Material and Growth Conditions:
o Acquire certified seeds of at least five varieties of the target crop.

o Sterilize seeds using a 10% bleach solution for 10 minutes, followed by three rinses with
sterile distilled water.

o Germinate seeds on Murashige and Skoog (MS) medium in a controlled environment
chamber (25°C, 16/8h light/dark cycle).

o Salinity Stress Induction:
o After 14 days, transfer seedlings to hydroponic culture with Hoagland's solution.

o Acclimatize seedlings for 7 days.
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o Introduce salinity stress by adding NaCl to the hydroponic solution in increments of 25 mM
per day until the final concentrations (e.g., 50 mM, 100 mM, 150 mM) are reached. A
control group will be maintained in Hoagland's solution without added NacCl.

o Data Collection and Analysis:
o After 21 days of salt treatment, measure the following parameters:

» Plant height (cm)
» Root length (cm)
» Fresh and dry biomass (g)
» Chlorophyll content (SPAD meter)
» Proline content (spectrophotometric assay)
» Sodium and potassium ion content in leaf tissue (flame photometry)

o Perform statistical analysis using ANOVA to identify significant differences between
varieties.

Protocol 2: Agrobacterium-mediated Transformation for
Gene Editing

e Vector Construction:
o Synthesize guide RNAs (gRNAS) targeting the gene of interest.

o Clone the gRNAs into a binary vector containing the Cas9 nuclease under the control of a
constitutive promoter (e.g., 35S).

o Verify the sequence of the final construct by Sanger sequencing.

e Agrobacterium Transformation:
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o Transform the binary vector into a competent Agrobacterium tumefaciens strain (e.g.,
LBA4404) by electroporation.

o Select for transformed Agrobacterium on LB agar plates containing appropriate antibiotics.

e Plant Transformation:

[e]

Prepare explants from the target crop (e.g., cotyledons, leaf discs).

o

Co-cultivate the explants with the transformed Agrobacterium for 48 hours in the dark.

[¢]

Wash the explants with a sterile antibiotic solution (e.g., cefotaxime) to remove excess
Agrobacterium.

[¢]

Culture the explants on a selection medium containing antibiotics and plant growth
regulators to promote shoot regeneration.

e Molecular Analysis of Transgenic Plants:
o Extract genomic DNA from putative transgenic plants.
o Confirm the presence of the T-DNA insert by PCR.
o Sequence the target gene to identify mutations induced by the CRISPR-Cas9 system.

Mandatory Visualizations

Diagrams are essential for clearly communicating complex workflows and relationships. All
proposals must include diagrams generated using Graphviz (DOT language).
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Figure 1: Workflow for Developing Climate-Resilient Crops.
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Figure 2: Plant Signaling Pathways in Response to Salt Stress.

By adhering to these guidelines, researchers and innovators can effectively communicate the
value of their proposed projects and increase the likelihood of establishing a successful and
impactful collaboration with Silal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cultivating Innovation: A Guide to Securing Research
Partnerships with Silal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15430928#applying-for-research-grants-with-silal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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